Cas no 2138803-93-5 (4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole)
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-802173
- 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole
- 2138803-93-5
-
- Inchi: 1S/C8H11BrN2/c1-6-8(4-5-9)7(2)11(3)10-6/h4-5H,1-3H3/b5-4+
- InChI Key: RABWBLABASXELJ-SNAWJCMRSA-N
- SMILES: Br/C=C/C1C(C)=NN(C)C=1C
Computed Properties
- Exact Mass: 214.01056g/mol
- Monoisotopic Mass: 214.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.8Ų
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-802173-1.0g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 1.0g |
$842.0 | 2024-05-21 | |
| Enamine | EN300-802173-0.05g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 0.05g |
$707.0 | 2024-05-21 | |
| Enamine | EN300-802173-0.1g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 0.1g |
$741.0 | 2024-05-21 | |
| Enamine | EN300-802173-0.25g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 0.25g |
$774.0 | 2024-05-21 | |
| Enamine | EN300-802173-0.5g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 0.5g |
$809.0 | 2024-05-21 | |
| Enamine | EN300-802173-2.5g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 2.5g |
$1650.0 | 2024-05-21 | |
| Enamine | EN300-802173-5.0g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 5.0g |
$2443.0 | 2024-05-21 | |
| Enamine | EN300-802173-10.0g |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole |
2138803-93-5 | 95% | 10.0g |
$3622.0 | 2024-05-21 |
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole
Introduction to 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole (CAS No. 2138803-93-5)
4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole (CAS No. 2138803-93-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of a bromoethenyl substituent and a trimethyl group on the pyrazole ring imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery.
The molecular structure of 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole consists of a central pyrazole ring substituted with three methyl groups at the 1, 3, and 5 positions, along with an ethenyl group attached to the 4-position that is further substituted with a bromine atom. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its reactivity and interactions with biological targets. The compound's stability under various conditions and its ability to undergo functionalization make it a valuable intermediate in synthetic chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have shown that compounds with similar structural motifs exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole serves as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications. For instance, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce additional functional groups or link the compound to other pharmacophores.
One of the most compelling aspects of 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel drug candidates targeting various diseases. For example, recent studies have demonstrated its utility in generating derivatives with enhanced binding affinity to certain enzymes or receptors. The trimethyl groups on the pyrazole ring contribute to steric hindrance, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.
The bromine substituent also facilitates metal-catalyzed reactions, enabling the construction of polycyclic structures or the introduction of nitrogen-containing heterocycles. These modifications can lead to compounds with improved pharmacokinetic profiles or altered biological activities. Moreover, the pyrazole core itself is known for its ability to modulate enzyme activity through hydrogen bonding interactions. This feature makes 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole a promising candidate for developing inhibitors or activators of key biological pathways.
Recent advances in computational chemistry have further enhanced the understanding of how 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole interacts with biological targets. Molecular docking studies have been performed to predict binding modes and affinity for various proteins involved in disease processes. These virtual screening approaches have identified potential lead compounds that can be refined through experimental synthesis and characterization. The integration of experimental data with computational models has accelerated the discovery process and provided insights into structure-activity relationships.
The synthesis of 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole itself presents an interesting challenge due to the need for precise functionalization around the pyrazole ring. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodologies have emerged that streamline these processes while maintaining high yields and purity. For instance, transition metal-catalyzed cyclizations or microwave-assisted reactions have been explored as efficient alternatives to conventional methods.
The versatility of 4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its ability to form stable complexes with metals makes it a candidate for developing catalysts or luminescent materials. Additionally, derivatives of this compound have shown promise as intermediates in synthesizing pesticides or herbicides due to their structural similarity to known bioactive molecules.
In conclusion,4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole (CAS No.2138803-93-5) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse functionalizations and interactions with biological systems, making it a valuable tool for drug discovery, materials development, and beyond. As synthetic methodologies continue to evolve, researchers will undoubtedly uncover new applications for this intriguing molecule.
2138803-93-5 (4-(2-bromoethenyl)-1,3,5-trimethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)